Cas no 1214327-79-3 (3-(4-(Chloromethyl)-3-(pyridin-3-yl)phenyl)pyridine)

• Product Name: 3-(4-(Chloromethyl)-3-(pyridin-3-yl)phenyl)pyridine
• CAS No: 1214327-79-3
• MF: C₁₇H₁₃ClN₂
• MW: 280.751522779465
• CID: 4801851
• Update Time: 2025-06-16

3-(4-(Chloromethyl)-3-(pyridin-3-yl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-(chloromethyl)-3-(pyridin-3-yl)phenyl)pyridine
• 3-(4-(Chloromethyl)-3-(pyridin-3-yl)phenyl)pyridine

• Inchi： 1S/C17H13ClN2/c18-10-14-6-5-13(15-3-1-7-19-11-15)9-17(14)16-4-2-8-20-12-16/h1-9,11-12H,10H2
• InChI Key： WDKUNQCCTZBNCV-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C2C=NC=CC=2)=CC=1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-(Chloromethyl)-3-(pyridin-3-yl)phenyl)pyridine

Research Briefing on 3-(4-(Chloromethyl)-3-(pyridin-3-yl)phenyl)pyridine (CAS: 1214327-79-3)

In recent years, the compound 3-(4-(Chloromethyl)-3-(pyridin-3-yl)phenyl)pyridine (CAS: 1214327-79-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. The presence of both pyridine and chloromethyl groups in its structure makes it a versatile intermediate for further chemical modifications, enabling the synthesis of more complex bioactive molecules.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a selective inhibitor of certain tyrosine kinases, which are implicated in cancer progression. The study highlighted the compound's ability to disrupt kinase activity by binding to the ATP-binding site, thereby inhibiting downstream signaling pathways. This finding opens new avenues for the development of targeted cancer therapies, particularly for malignancies resistant to existing treatments.

Another area of interest is the compound's role in neurodegenerative diseases. Preliminary research suggests that 3-(4-(Chloromethyl)-3-(pyridin-3-yl)phenyl)pyridine may modulate neuroinflammatory pathways, offering potential benefits in conditions such as Alzheimer's and Parkinson's diseases. A 2022 study in *ACS Chemical Neuroscience* reported that the compound reduced neuroinflammation in vitro by inhibiting microglial activation, a key driver of neurodegeneration. These findings underscore its potential as a scaffold for designing novel neuroprotective agents.

From a synthetic chemistry perspective, the compound's reactivity has been explored in various contexts. Its chloromethyl group serves as a handle for further functionalization, enabling the attachment of diverse pharmacophores. Recent work published in *Organic Letters* (2023) detailed a streamlined synthetic route to produce derivatives of 3-(4-(Chloromethyl)-3-(pyridin-3-yl)phenyl)pyridine with improved pharmacokinetic properties. This advancement is critical for optimizing drug candidates derived from this scaffold.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability issues have been noted in preclinical studies, necessitating further structural optimization. Researchers are actively investigating prodrug strategies and formulation technologies to address these limitations. Additionally, the safety profile of this compound and its derivatives requires thorough evaluation in animal models before clinical translation.

In conclusion, 3-(4-(Chloromethyl)-3-(pyridin-3-yl)phenyl)pyridine (CAS: 1214327-79-3) represents a compelling area of research in chemical biology and drug discovery. Its dual role as a kinase inhibitor and neuroinflammatory modulator highlights its therapeutic versatility. Ongoing studies aim to refine its pharmacological properties and expand its applications, paving the way for innovative treatments in oncology and neurology. Future research should focus on overcoming current limitations and advancing this compound toward clinical development.